Cas no 1806734-96-2 (2-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride)

• Product Name: 2-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride
• CAS No: 1806734-96-2
• MF: C₆H₂ClF₃N₂O₆S
• MW: 322.603089809418
• CID: 4830767
• Update Time: 2025-05-27

2-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2ClF3N2O6S/c7-19(16,17)3-1-2(18-6(8,9)10)5(13)11-4(3)12(14)15/h1H,(H,11,13)
• InChI Key： VVBRWJJUDNXIQP-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(NC=1[N+](=O)[O-])=O)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 596
• XLogP3: 1.4
• Topological Polar Surface Area: 127

Additional information on 2-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride

Comprehensive Overview of 2-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS No. 1806734-96-2)

2-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS No. 1806734-96-2) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride family, characterized by its unique nitro and trifluoromethoxy functional groups, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for sulfonation reagents and highly functionalized pyridines, making this compound a topic of growing interest.

The molecular structure of 2-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride features a pyridine core substituted with a hydroxy group, a nitro group, and a trifluoromethoxy moiety, all contributing to its distinct chemical properties. The sulfonyl chloride group at the 5-position makes it a valuable intermediate for constructing sulfonamides and sulfonate esters, which are pivotal in drug discovery and material science. Recent trends in green chemistry and sustainable synthesis have amplified the demand for such versatile building blocks.

In pharmaceutical applications, this compound is often explored for its potential in designing enzyme inhibitors and bioactive molecules. Its electron-withdrawing groups (e.g., nitro and trifluoromethoxy) improve binding affinity to biological targets, a feature highly sought after in medicinal chemistry. Queries like "pyridine sulfonyl chloride uses" or "nitro-trifluoromethoxy pyridine synthesis" reflect the compound's relevance in modern research.

From a synthetic perspective, CAS No. 1806734-96-2 serves as a precursor for cross-coupling reactions and nucleophilic substitutions. Its compatibility with palladium-catalyzed reactions and microwave-assisted synthesis aligns with the industry's shift toward efficient methodologies. Laboratories focusing on high-throughput screening or library design frequently incorporate this compound due to its modular reactivity.

Environmental and safety considerations are also critical when handling 2-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during use. Searches for "safe handling of sulfonyl chlorides" underscore the importance of these precautions in industrial and academic settings.

In summary, 2-Hydroxy-6-nitro-3-(trifluoromethoxy)pyridine-5-sulfonyl chloride (CAS No. 1806734-96-2) is a multifaceted compound bridging organic synthesis, drug development, and material innovation. Its structural complexity and functional diversity make it a cornerstone in advancing cutting-edge research, resonating with contemporary scientific priorities like precision chemistry and molecular design.